molecular formula C6H7ClN2O B1601686 6-Chloro-5-ethylpyridazin-3(2H)-one CAS No. 61404-44-2

6-Chloro-5-ethylpyridazin-3(2H)-one

Cat. No. B1601686
CAS RN: 61404-44-2
M. Wt: 158.58 g/mol
InChI Key: WKVVUMYUSCAURW-UHFFFAOYSA-N
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Description

6-Chloro-5-ethylpyridazin-3(2H)-one, also known as 6-CEP or CEP, is a heterocyclic compound composed of a pyridazinone core. It is a synthetic organic compound that has been used in various scientific research applications, such as drug synthesis, medicinal chemistry, and biochemistry. CEP has been studied for its potential therapeutic applications, and it has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Antifungal Applications

Pyridazinone derivatives, including 6-chloro-5-ethylpyridazin-3-ol, have been studied for their antifungal properties. These compounds have shown efficacy against various fungal pathogens, which could lead to the development of new antifungal agents. The introduction of specific substituents can enhance their activity, making them valuable in agricultural science as plant growth regulators and crop protection agents .

Pharmaceutical Research

In pharmaceutical research, 6-chloro-5-ethylpyridazin-3-ol serves as a building block for synthesizing compounds with potential therapeutic effects. Its derivatives have been explored for a wide range of pharmacological activities, including antimicrobial, anti-hypertensive, and anticancer properties .

Agrochemical Development

The pyridazinone scaffold is integral in the synthesis of agrochemicals. Derivatives of 6-chloro-5-ethylpyridazin-3-ol have been used as herbicides and insecticides, contributing to pest control and crop management strategies .

Bioorganic Chemistry

In bioorganic chemistry, this compound is utilized for the synthesis of highly functionalized molecules. It acts as a precursor for complex compounds that exhibit diverse biological activities, which is crucial for the discovery of new bioactive molecules .

Mechanism of Action

Target of Action

The primary target of 6-chloro-5-ethylpyridazin-3-ol is cyclooxygenases (COXs) . COXs are key enzymes in the biosynthesis of prostaglandins, which play a crucial role in inflammation, pain, and fever. The compound’s inhibitory action against COXs was confirmed through both in vivo and in vitro analyses .

Mode of Action

6-chloro-5-ethylpyridazin-3-ol interacts with its targets, the COXs, by inhibiting their activity . This inhibition results in a decrease in the production of prostaglandins, thereby reducing inflammation and pain.

Biochemical Pathways

The compound affects the prostaglandin synthesis pathway . By inhibiting COXs, it prevents the conversion of arachidonic acid to prostaglandin H2, a precursor for other prostaglandins and thromboxanes. These molecules are involved in various physiological processes, including inflammation and pain sensation.

Result of Action

The molecular and cellular effects of 6-chloro-5-ethylpyridazin-3-ol’s action primarily involve the reduction of inflammation and pain. By inhibiting COXs and subsequently decreasing prostaglandin production, the compound can alleviate symptoms associated with inflammation .

properties

IUPAC Name

3-chloro-4-ethyl-1H-pyridazin-6-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7ClN2O/c1-2-4-3-5(10)8-9-6(4)7/h3H,2H2,1H3,(H,8,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WKVVUMYUSCAURW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC(=O)NN=C1Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7ClN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40491711
Record name 6-Chloro-5-ethylpyridazin-3(2H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40491711
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

158.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Chloro-5-ethylpyridazin-3(2H)-one

CAS RN

61404-44-2
Record name 6-Chloro-5-ethylpyridazin-3(2H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40491711
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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